Cas no 5438-62-0 (octyl 4-hydroxy-3-methoxybenzoate)

octyl 4-hydroxy-3-methoxybenzoate structure
5438-62-0 structure
Product Name:octyl 4-hydroxy-3-methoxybenzoate
CAS No:5438-62-0
MF:C16H24O4
MW:280.359365463257
CID:940985
PubChem ID:226347
Update Time:2025-04-19

octyl 4-hydroxy-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • octyl 4-hydroxy-3-methoxybenzoate
    • 4-Hydroxy-3-methoxy-benzoesaeure-octylester
    • 4-hydroxy-3-methoxy-benzoic acid octyl ester
    • AC1L5EP8
    • AC1Q677H
    • AR-1K9009
    • CHEMBL119749
    • CTK1H3067
    • NSC16727
    • OCTYL 4-HYDROXY-3-METHOXY-BENZOATE
    • SCHEMBL18998296
    • DTXSID40280405
    • NSC-16727
    • 5438-62-0
    • DS-001401
    • Inchi: 1S/C16H24O4/c1-3-4-5-6-7-8-11-20-16(18)13-9-10-14(17)15(12-13)19-2/h9-10,12,17H,3-8,11H2,1-2H3
    • InChI Key: CITHDNJMIRGMHS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCCCCCCC

Computed Properties

  • Exact Mass: 280.16752
  • Monoisotopic Mass: 280.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 398.6°C at 760 mmHg
  • Flash Point: 138.5°C
  • Refractive Index: 1.507
  • PSA: 55.76
  • LogP: 3.91810
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